Cas no 2680842-24-2 (2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2680842-24-2
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5651391
• PubChem ID: 165916487
• Update Time: 2025-07-23

2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680842-24-2
• EN300-28275156
• 2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C9H12N2O3S/c1-4-11(6(3)12)9-10-5(2)7(15-9)8(13)14/h4H2,1-3H3,(H,13,14)
• InChI Key： KCUMQUMSYQDRNQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(C)=O)CC

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680842-24-2)

2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680842-24-2) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a unique molecular structure combining a thiazole ring with an N-ethylacetamido substituent and a carboxylic acid functional group, making it a versatile intermediate in synthetic chemistry. Its CAS number 2680842-24-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

In recent years, the demand for thiazole derivatives has surged due to their role in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. This compound’s carboxylic acid moiety enhances its reactivity, enabling facile derivatization for tailored applications. Researchers are increasingly exploring its potential in bioconjugation and prodrug design, aligning with trends in targeted drug delivery—a hot topic in precision medicine. Its structural attributes also make it a candidate for catalysis and polymer chemistry, addressing growing interest in sustainable materials.

The synthesis of 2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and acylation processes. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods are frequently searched by chemists seeking characterization protocols for novel compounds. Additionally, the compound’s solubility in polar solvents like DMSO and methanol facilitates its use in high-throughput screening, a key focus area in pharmaceutical R&D.

From a commercial perspective, CAS No. 2680842-24-2 is often listed by suppliers specializing in fine chemicals and building blocks. Its applications extend to peptide mimetics and enzyme inhibitors, reflecting broader industry shifts toward biologics and small-molecule therapeutics. Environmental considerations are also paramount; recent studies highlight the compound’s biodegradability profile, a trending subtopic in green chemistry discussions. Regulatory compliance, including REACH and GMP standards, further underscores its suitability for industrial-scale production.

Emerging research questions often revolve around the compound’s structure-activity relationships (SAR) and its potential synergy with nanocarriers—a niche explored in nanomedicine. For instance, its thiazole core may interact with biological membranes, a subject of interest in drug permeability studies. Such inquiries align with frequent searches on ADME properties (absorption, distribution, metabolism, excretion) in pharmacokinetics. Furthermore, computational tools like molecular docking are increasingly applied to predict its binding affinities, catering to the rise of AI-driven drug design.

In summary, 2-(N-ethylacetamido)-4-methyl-1,3-thiazole-5-carboxylic acid represents a multifaceted compound with significant academic and industrial relevance. Its integration into cutting-edge research areas—from drug development to material innovation—positions it as a valuable asset in modern chemistry. As scientific inquiries evolve, this compound’s adaptability ensures its continued prominence in both literature and laboratory practice.